Cas no 2228456-15-1 (2-(2-azidoethyl)-1-methoxy-4-nitrobenzene)

• Product Name: 2-(2-azidoethyl)-1-methoxy-4-nitrobenzene
• CAS No: 2228456-15-1
• MF: C₉H₁₀N₄O₃
• MW: 222.200701236725
• CID: 5838112
• PubChem ID: 150692379
• Update Time: 2025-05-26

2-(2-azidoethyl)-1-methoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-1-methoxy-4-nitrobenzene
• EN300-1735225
• 2228456-15-1

• Inchi： 1S/C9H10N4O3/c1-16-9-3-2-8(13(14)15)6-7(9)4-5-11-12-10/h2-3,6H,4-5H2,1H3
• InChI Key： JKDQSHBMPSKGGI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CCN=[N+]=[N-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.07529019g/mol
• Monoisotopic Mass: 222.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.4Ų

Additional information on 2-(2-azidoethyl)-1-methoxy-4-nitrobenzene

Comprehensive Overview of 2-(2-azidoethyl)-1-methoxy-4-nitrobenzene (CAS No. 2228456-15-1)

2-(2-azidoethyl)-1-methoxy-4-nitrobenzene (CAS No. 2228456-15-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, characterized by its azidoethyl and nitrobenzene functional groups, offers a versatile platform for further chemical modifications, making it a valuable intermediate in research and industrial applications.

The growing interest in 2-(2-azidoethyl)-1-methoxy-4-nitrobenzene can be attributed to its role in click chemistry, a widely adopted methodology in modern synthetic chemistry. Click chemistry, which emphasizes high-yield, modular reactions, often utilizes azide-containing compounds like this one for bioorthogonal labeling and polymer functionalization. Researchers are particularly intrigued by its potential in drug discovery and bioconjugation, where its reactivity with alkynes enables the creation of stable triazole linkages.

In the context of materials science, 2-(2-azidoethyl)-1-methoxy-4-nitrobenzene is explored for its ability to modify surface properties and enhance the functionality of polymers. Its nitro group provides electron-withdrawing characteristics, which can influence the electronic properties of materials, while the azido group facilitates cross-linking reactions. This dual functionality makes it a promising candidate for developing advanced smart materials and nanocomposites.

From an SEO perspective, users frequently search for terms like "azidoethyl nitrobenzene applications," "click chemistry intermediates," and "CAS 2228456-15-1 uses." These queries reflect the compound's relevance in cutting-edge research. Additionally, the rise of green chemistry has spurred interest in sustainable synthesis methods for such compounds, aligning with global trends toward environmentally friendly practices.

The synthesis of 2-(2-azidoethyl)-1-methoxy-4-nitrobenzene typically involves multi-step organic reactions, including nitration, etherification, and azidation. Researchers emphasize optimizing these processes to improve yield and purity, addressing challenges such as regioselectivity and side reactions. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing this compound and ensuring its quality.

In summary, 2-(2-azidoethyl)-1-methoxy-4-nitrobenzene (CAS No. 2228456-15-1) stands out as a multifaceted compound with broad applications in chemical research and industrial innovation. Its compatibility with click chemistry and potential in material design make it a subject of ongoing exploration. As scientific advancements continue, this compound is likely to play an increasingly prominent role in addressing complex challenges across multiple disciplines.